Cas no 941920-59-8 (2-methyl-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-methyl-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-5-nitrobenzene-1-sulfonamide
• CAS No: 941920-59-8
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 5501316
• Update Time: 2025-06-25

2-methyl-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[4-(1,6-dihydro-1-methyl-6-oxo-3-pyridazinyl)phenyl]-2-methyl-5-nitro-
• 2-methyl-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C18H16N4O5S/c1-12-3-8-15(22(24)25)11-17(12)28(26,27)20-14-6-4-13(5-7-14)16-9-10-18(23)21(2)19-16/h3-11,20H,1-2H3
• InChI Key： REEGMJXFRSWMLY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN(C)C(=O)C=C3)C=C2)(=O)=O)=CC([N+]([O-])=O)=CC=C1C

Additional information on 2-methyl-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-5-nitrobenzene-1-sulfonamide

2-Methyl-N-[4-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Phenyl]-5-Nitrobenzene-1-Sulfonamide (CAS No. 941920-59-8): A Comprehensive Overview

The compound 2-Methyl-N-[4-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Phenyl]-5-Nitrobenzene-1-Sulfonamide, identified by the CAS number 941920-59-8, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to understanding complex molecular interactions.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a nitro group at the 5-position and a methyl group at the 2-position. The sulfonamide group is connected to a phenyl ring that bears a dihydropyridazine moiety. This dihydropyridazine ring is substituted with a methyl group at position 3 and an oxo group at position 6, creating a highly functionalized aromatic system. The combination of these groups imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under different conditions. Studies have shown that the compound exhibits remarkable thermal stability, which is attributed to the electron-withdrawing effects of the nitro and sulfonamide groups. These groups not only stabilize the aromatic system but also enhance the compound's ability to participate in hydrogen bonding, making it a valuable component in supramolecular chemistry.

In terms of applications, 2-Methyl-N-[4-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Phenyl]-5-Nitrobenzene-1-Sulfonamide has been explored for its potential in drug design. The presence of multiple functional groups allows for extensive modulation of pharmacokinetic properties, making it a promising candidate for bioactive molecules. Additionally, its role in catalysis has been investigated, with researchers leveraging its ability to act as a ligand in transition metal complexes.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dihydropyridazine ring through condensation reactions and subsequent functionalization to introduce the sulfonamide and nitro groups. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making large-scale production more feasible.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of CAS No. 941920-59-8. Initial findings suggest that the compound exhibits low toxicity under standard testing conditions, which aligns with its potential use in pharmaceutical applications. However, further research is required to fully understand its environmental impact and ensure sustainable practices in its production and disposal.

In conclusion, 2-Methyl-N-[4-(1-Methyl